1-(benzo[d][1,3]dioxole-5-carbonyl)-N-(2-(trifluoromethyl)phenyl)azetidine-3-carboxamide

• IUPAC Name: 1-(1,3-benzodioxole-5-carbonyl)-N-[2-(trifluoromethyl)phenyl]azetidine-3-carboxamide
• InChI: InChI=1S/C19H15F3N2O4/c20-19(21,22)13-3-1-2-4-14(13)23-17(25)12-8-24(9-12)18(26)11-5-6-15-16(7-11)28-10-27-15/h1-7,12H,8-10H2,(H,23,25)
• InChI Key: ZZTQVQHPFDWCHV-UHFFFAOYSA-N
• Canonical SMILES: C1C(CN1C(=O)C2=CC3=C(C=C2)OCO3)C(=O)NC4=CC=CC=C4C(F)(F)F
• Molecular Formula: C19H15F3N2O4
• Molecular Weight: 392.3 g/mol
• CAS No.: 1396812-33-1

Description

1-(benzo[d][1,3]dioxole-5-carbonyl)-N-(2-(trifluoromethyl)phenyl)azetidine-3-carboxamide is a useful research compound. Its molecular formula is C19H15F3N2O4 and its molecular weight is 392.334. The purity is usually 95%.
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Scientific Research Applications

Chemical Synthesis and Derivative Formation

1-(benzo[d][1,3]dioxole-5-carbonyl)-N-(2-(trifluoromethyl)phenyl)azetidine-3-carboxamide and its derivatives are primarily involved in chemical synthesis and the formation of various bioactive compounds. The molecule serves as a precursor or intermediate in the synthesis of a range of heterocyclic compounds with potential pharmaceutical applications.

• Iso-C-nucleoside Analogues Synthesis :Iso-C-nucleoside analogues, with potential therapeutic applications, are synthesized using derivatives related to this compound. These processes involve complex reactions with various reagents, showcasing the compound's versatility in synthesizing bioactive molecules (Otero et al., 2005).

• Antimicrobial and Antitubercular Compounds Synthesis :The molecule is used in the synthesis of antimicrobial and antitubercular agents. It's involved in complex synthesis pathways leading to compounds with distinct inhibition activities on various bacterial strains and tuberculosis-causing organisms (Nikalje et al., 2017).

• Synthesis of Trihydroxy Benzamido Azetidin-2-one Derivatives :Synthesis processes involving this compound lead to the creation of novel trihydroxy benzamido azetidin-2-one derivatives. These derivatives are further tested for their antimicrobial and antitubercular activities, indicating their potential in drug development and therapeutic applications (Ilango & Arunkumar, 2011).

• Novel Tandem Transformations of Amino and Carbonyl/Nitrile Groups :The molecule is involved in novel transformations of amino and carbonyl/nitrile groups in certain thiophenes, leading to the synthesis of new thienopyrimidines and other heterocyclic compounds. These transformations showcase the compound's utility in creating diverse chemical structures with potential biological activity (Pokhodylo et al., 2010).